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Compound of Interest

1-Methyl-1-propylpiperidinium
Compound Name:
bromide

Cat. No.: B1453552

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-1-propylpiperidinium bromide (MPPB) is a quaternary ammonium salt belonging to
the class of ionic liquids (ILs). lonic liquids are salts with melting points below 100°C, and they
have garnered significant interest in various scientific fields due to their unique
physicochemical properties. These properties include low vapor pressure, high thermal stability,
and tunable solubility. MPPB, with its piperidinium cation, is a subject of research in areas such
as electrochemistry and materials science. This guide provides a comprehensive overview of
the known physical properties of 1-Methyl-1-propylpiperidinium bromide, general
experimental protocols for its synthesis and characterization, and a summary of its key data.

Chemical Identity

This section provides fundamental identification details for 1-Methyl-1-propylpiperidinium
bromide.
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Identifier Value

IUPAC Name 1-methyl-1-propylpiperidin-1-ium bromide
CAS Number 88840-42-0

Molecular Formula CoH20BrN

SMILES CCC[N+]1(C)CCCCCL.[Br-]
o INChI=1S/C9H20N.BrH/c1-3-7-10(2)8-5-4-6-9-
n
10:/h3-9H2,1-2H3;1H/q+1:/p-1
InChiKey CSANMXKHSHGXNC-UHFFFAOYSA-M

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-Methyl-1-

propylpiperidinium bromide based on available data.

Property Value Reference
Molecular Weight 222.17 g/mol [1]

White to almost white powder
Appearance [2]

or crystals
Melting Point 248 °C [3]
Specific Gravity 1.33 [3]
Solubility in Water Soluble [3]

Purity

>98.0% (T)

[2]

Note: Further quantitative data on solubility in various organic solvents is not readily available

in the reviewed literature.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the specific synthesis and property
determination of 1-Methyl-1-propylpiperidinium bromide are not extensively documented in
publicly available literature. However, this section outlines general methodologies for the
synthesis of similar quaternary ammonium salts and the characterization of ionic liquids, which
can be adapted by researchers.

General Synthesis of 1-Alkyl-1-methylpiperidinium
Bromides

The synthesis of 1-Methyl-1-propylpiperidinium bromide is typically achieved through a
guaternization reaction, which is a type of Sn2 reaction. This involves the alkylation of a tertiary
amine (N-methylpiperidine) with an alkyl halide (1-bromopropane).

Reaction Scheme:

Reactants

Process
1-Bromopropane Product
. Reaction in a suitable solvent
(e.g., acetonitrile or acetone) 1-Methyl-1-propylpiperidinium bromide
under controlled temperature

(N-Methylpiperidine)

Click to download full resolution via product page
Caption: General synthesis workflow for 1-Methyl-1-propylpiperidinium bromide.
General Procedure:

o Reactant Preparation: N-methylpiperidine and a slight molar excess of 1-bromopropane are
dissolved in a suitable aprotic solvent, such as acetonitrile or acetone, in a reaction vessel
equipped with a magnetic stirrer and a reflux condenser.
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e Reaction: The reaction mixture is typically stirred at a controlled temperature (e.g., room
temperature to gentle reflux) for a period ranging from several hours to a few days. The
progress of the reaction can be monitored by techniques such as thin-layer chromatography
(TLC) or NMR spectroscopy.

e Product Isolation and Purification: Upon completion of the reaction, the product, which is a
salt, may precipitate out of the solvent. If so, it can be collected by filtration. If the product
remains dissolved, the solvent is removed under reduced pressure. The resulting crude
product is then purified, often by recrystallization from a suitable solvent or solvent mixture
(e.g., ethanol/ether), to yield the pure 1-Methyl-1-propylpiperidinium bromide. The purified
product is typically dried under vacuum.

Determination of Physical Properties

The following are general experimental methods used to characterize the physical properties of
ionic liquids like 1-Methyl-1-propylpiperidinium bromide.

4.2.1. Melting Point Determination:

The melting point is a crucial parameter for classifying a salt as an ionic liquid. It is typically
determined using a melting point apparatus or by differential scanning calorimetry (DSC). For
the melting point apparatus, a small amount of the crystalline solid is packed into a capillary
tube and heated slowly. The temperature range over which the solid melts is recorded. DSC
provides a more detailed thermal profile, showing melting endotherms, glass transitions, and
decomposition temperatures.

4.2.2. Solubility Determination:

A general gravimetric method can be employed to determine the solubility of 1-Methyl-1-
propylpiperidinium bromide in various solvents. A saturated solution is prepared by adding
an excess of the salt to a known volume of the solvent at a specific temperature. The mixture is
stirred for an extended period to ensure equilibrium is reached. The saturated solution is then
carefully separated from the undissolved solid, and a known volume of the solution is taken.
The solvent is evaporated, and the mass of the remaining salt is measured. The solubility is
then calculated and expressed in units such as g/100 mL or mol/L.

4.2.3. Spectroscopic Analysis:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for confirming the chemical structure of the synthesized compound. A small
amount of the sample is dissolved in a suitable deuterated solvent (e.g., D20, DMSO-ds).
The resulting spectra provide information about the chemical environment of the hydrogen
and carbon atoms in the molecule.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the
functional groups present in the molecule. A small amount of the solid sample is typically
analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory. The
resulting spectrum shows absorption bands corresponding to the vibrational frequencies of

the different bonds in the molecule.

Note: Specific tH NMR, 13C NMR, and FTIR spectra for 1-Methyl-1-propylpiperidinium
bromide are not available in the public domain at the time of this writing.

Visualization of Methodologies

The following diagram illustrates a generalized workflow for the characterization of a newly
synthesized ionic liquid such as 1-Methyl-1-propylpiperidinium bromide.
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Caption: General workflow for the characterization of ionic liquids.

Conclusion

1-Methyl-1-propylpiperidinium bromide is a piperidinium-based ionic liquid with defined
chemical and physical properties. This guide has summarized the available data and provided
general experimental frameworks for its synthesis and characterization. While specific, detailed
protocols and spectroscopic data for this compound are not widely published, the
methodologies outlined here provide a solid foundation for researchers and professionals
working with this and related ionic liquids. Further research is warranted to fully elucidate its
properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1453552?utm_src=pdf-body
https://www.benchchem.com/product/b1453552?utm_src=pdf-custom-synthesis
https://www.quickcompany.in/patents/process-for-preparing-quaternary-ammonium-tribromides
https://www.cambridge.org/core/journals/clay-minerals/article/abs/preparation-and-characterization-of-quaternary-ammonium-salt-and-3aminopropyltriethoxysilanemodified-sericite-mica/42DA5A5AD2BCADA44F953CFE50F31232
https://www.cambridge.org/core/journals/clay-minerals/article/abs/preparation-and-characterization-of-quaternary-ammonium-salt-and-3aminopropyltriethoxysilanemodified-sericite-mica/42DA5A5AD2BCADA44F953CFE50F31232
https://www.cambridge.org/core/journals/clay-minerals/article/abs/preparation-and-characterization-of-quaternary-ammonium-salt-and-3aminopropyltriethoxysilanemodified-sericite-mica/42DA5A5AD2BCADA44F953CFE50F31232
https://pmc.ncbi.nlm.nih.gov/articles/PMC6515548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6515548/
https://www.benchchem.com/product/b1453552#physical-properties-of-1-methyl-1-propylpiperidinium-bromide
https://www.benchchem.com/product/b1453552#physical-properties-of-1-methyl-1-propylpiperidinium-bromide
https://www.benchchem.com/product/b1453552#physical-properties-of-1-methyl-1-propylpiperidinium-bromide
https://www.benchchem.com/product/b1453552#physical-properties-of-1-methyl-1-propylpiperidinium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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